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Compound of Interest

Compound Name: 3-Fluoroisonicotinaldehyde

Cat. No.: B1302963

Technical Guide: Physical Properties of 3-
Fluoroisonicotinaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the key physical properties of 3-
Fluoroisonicotinaldehyde (CAS No. 40273-47-0), a heterocyclic building block of interest in
pharmaceutical and chemical synthesis. The data presented is compiled from established
chemical literature and supplier specifications. This document also outlines generalized
experimental protocols for the determination of these properties.

Core Physical Properties

The physical characteristics of a compound are critical for its application in synthesis,
formulation, and quality control. The boiling point provides insight into its volatility, while density
is essential for mass-to-volume conversions and process modeling.

Data Presentation

The quantitative physical data for 3-Fluoroisonicotinaldehyde are summarized in the table
below for clarity and quick reference.
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Physical Property Value Conditions
Boiling Point 70 °C at 25 mmHg
Density 1.2550 g/mL at 25 °C

The "(lit.)" designation accompanying these values in source documentation indicates they are
based on published literature.[1][2][3]

Experimental Protocols

While the specific experimental details for the literature values cited above are not provided in
the source documents, this section outlines standard, validated methodologies for determining
the boiling point under reduced pressure and the density of a liquid compound like 3-
Fluoroisonicotinaldehyde.

Determination of Boiling Point (Reduced Pressure)

The boiling point of 3-Fluoroisonicotinaldehyde is reported at a reduced pressure (25
mmHg), a common technique for compounds that may decompose at their atmospheric boiling
point. A vacuum distillation is the standard method for this determination.[4]

Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the
pressure of the surrounding environment.[5] By reducing the ambient pressure using a vacuum
system, the boiling point is significantly lowered.[4]

Generalized Methodology:

o Apparatus Setup: A vacuum distillation apparatus is assembled using ground-glass joint-
ware. This includes a round-bottom distilling flask containing the liquid sample and a stir bar,
a distillation head equipped with a thermometer, a condenser, and a receiving flask.

e Vacuum Application: The apparatus is connected to a vacuum pump via a vacuum trap and a
manometer to monitor the pressure. The system is carefully evacuated to the desired
pressure (e.g., 25 mmHg).
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e Heating: The distilling flask is gently heated using a heating mantle or oil bath. The liquid is
stirred continuously to ensure smooth boiling.

e Equilibrium and Measurement: The temperature is slowly increased until the liquid boils and
a steady reflux of condensate is observed on the thermometer bulb. The temperature at
which the vapor and liquid are in equilibrium, indicated by a stable temperature reading
during distillation, is recorded as the boiling point at that specific pressure.[4]

Determination of Density

The density of a liquid is its mass per unit volume. A straightforward and common method for its
determination involves accurately measuring the mass of a known volume of the liquid.[1][2][6]

[7]

Principle: The density (p) is calculated using the formula p = m/V, where 'm' is the mass and 'V'
is the volume.

Generalized Methodology:

o Mass Measurement of Empty Vessel: An accurate, calibrated analytical balance is used to
measure the mass of a clean, dry volumetric vessel (e.g., a pycnometer or a graduated
cylinder).

» Volume Measurement: A precise volume of 3-Fluoroisonicotinaldehyde is transferred into
the pre-weighed vessel. For high accuracy, a calibrated gas-tight syringe or a pycnometer is
used. The temperature of the liquid is recorded as density is temperature-dependent.[2]

o Mass Measurement of Filled Vessel: The vessel containing the liquid is re-weighed to
determine the combined mass.

o Calculation: The mass of the empty vessel is subtracted from the combined mass to find the
net mass of the liquid. The density is then calculated by dividing the net mass by the known
volume. For improved accuracy, the procedure should be repeated, and the average value
reported.[1][7]

Workflow Visualization
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The following diagram illustrates a generalized workflow for the experimental determination of
the physical properties of a liquid chemical sample such as 3-Fluoroisonicotinaldehyde.

Property Determination Workflow
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Caption: Workflow for determining density and boiling point.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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